Cas no 81658-47-1 ((3-hydroxy-2-methylpropyl)triphenylphosphonium bromide)

• Product Name: (3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
• CAS No: 81658-47-1
• MF: C₂₂H₂₄BrOP
• MW: 415.303126335144
• CID: 986970
• PubChem ID: 21192088
• Update Time: 2025-04-20

(3-hydroxy-2-methylpropyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (3-hydroxy-2-methylpropyl)triphenylphosphonium bromide
• (3-hydroxy-2-methylpropyl)-triphenylphosphanium,bromide
• DTXSID00611271
• 81658-47-1
• SCHEMBL6210685
• (3-Hydroxy-2-methylpropyl)(triphenyl)phosphanium bromide

• Inchi： 1S/C22H24OP.BrH/c1-19(17-23)18-24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22;/h2-16,19,23H,17-18H2,1H3;1H/q+1;/p-1
• InChI Key： KLRCNKUKJUSLOA-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)CO

Computed Properties

• Exact Mass: 414.07481g/mol
• Monoisotopic Mass: 414.07481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų